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Compound of Interest

Compound Name: CP-99994

Cat. No.: B136986

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
CP-99994, a potent neurokinin-1 (NK1) receptor antagonist. The following procedures are
designed to ensure the safety of laboratory personnel and to mitigate environmental impact,
aligning with best practices for chemical handling and waste management. Adherence to these
guidelines is crucial for researchers, scientists, and drug development professionals.

Summary of Key Safety and Disposal Information

CP-99994 is classified as hazardous to the aquatic environment with long-lasting effects.[1]
Therefore, it is imperative to prevent its release into the environment. The primary disposal
route for CP-99994 and any materials contaminated with it is through an approved hazardous
waste disposal facility.
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Parameter Information Source
Chemical Name (+)-CP-99,994 dihydrochloride Sigma-Aldrich
CAS Number 145148-39-6 Sigma-Aldrich
o Aquatic Acute 1, Aquatic ) ]
Hazard Classification ) Sigma-Aldrich
Chronic 1

H410: Very toxic to aquatic life ) )
Hazard Statement ) ] Sigma-Aldrich
with long lasting effects

P273: Avoid release to the
environment. P391: Collect

Precautionary Statements spillage. P501: Dispose of Sigma-Aldrich
contents/ container to an

approved waste disposal plant.

Storage Temperature 2-8°C Sigma-Aldrich

Experimental Protocols: Disposal and Spill
Management

The following protocols provide detailed methodologies for the safe handling and disposal of
CP-99994 in a laboratory setting.

Routine Disposal of CP-99994 Waste

This procedure applies to the disposal of expired CP-99994 powder, contaminated
consumables (e.g., pipette tips, weighing boats), and aqueous solutions containing CP-99994.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, gloves (nitrile or latex),
lab coat.

» Designated hazardous waste container, clearly labeled.

o Sealable plastic bags.
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e Chemical waste labels.
Procedure:
e Solid Waste:

o Carefully place unused or expired CP-99994 powder in its original container or a securely
sealed, compatible container.

o Collect all contaminated solid materials, such as weighing paper, pipette tips, and gloves,
in a designated, sealable plastic bag.

o Place the sealed bag and the container of CP-99994 powder into a larger, designated
hazardous waste container.

e Aqueous Solutions:
o Do not dispose of solutions containing CP-99994 down the drain.

o Collect all aqueous waste containing CP-99994 in a clearly labeled, leak-proof hazardous
waste container.

o Ensure the container is compatible with the solvent (e.g., high-density polyethylene for
aqueous solutions).

e Labeling and Storage:

o Label the hazardous waste container with "Hazardous Waste," the full chemical name "(+)-
CP-99,994 dihydrochloride," and the hazard pictogram GHS09 (environment).[1]

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

o Arrange for pickup and disposal by a certified hazardous waste management company.

Spill Cleanup Protocol
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Materials:

 Spill kit containing:

[¢]

Inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

o

Two sealable plastic bags.

[e]

Scoop and brush or tongs for collecting spilled material.

o

Appropriate PPE (safety goggles, gloves, lab coat).
o Hazardous waste labels.
Procedure for a Solid Spill:
o Evacuate and Secure: Alert personnel in the immediate area and restrict access.
o Don PPE: Put on safety goggles, gloves, and a lab coat.

o Containment: If the spill is large, create a dike around the spill using absorbent materials to
prevent it from spreading.

e Collection:
o Carefully scoop the spilled powder into a sealable plastic bag. Avoid creating dust.

o Use a wet paper towel or absorbent pad to gently wipe the contaminated area to collect
any remaining powder.

o Place the used paper towel or pad into the same plastic bag.

o Packaging: Seal the first bag and place it into a second sealable plastic bag (double-
bagging).
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o Labeling: Label the outer bag as "Hazardous Waste: CP-99994 Spill Debris" and include the
date.

o Disposal: Dispose of the bag as hazardous waste through a certified disposal company.
o Decontamination: Clean the spill area with a suitable laboratory detergent and water.

Procedure for a Liquid Spill (Aqueous Solution):

Evacuate and Secure: Alert personnel in the immediate area and restrict access.
e Don PPE: Put on safety goggles, gloves, and a lab coat.

» Containment: Cover the spill with an inert absorbent material, starting from the outside and
working inwards.

o Collection: Once the liquid is fully absorbed, use a scoop or tongs to collect the absorbent
material and place it into a sealable plastic bag.

o Packaging: Seal the first bag and place it into a second sealable plastic bag.

o Labeling: Label the outer bag as "Hazardous Waste: CP-99994 Solution Spill Debris" and
include the date.

» Disposal: Dispose of the bag as hazardous waste.
o Decontamination: Clean the spill area with a suitable laboratory detergent and water.

Visualized Workflows

The following diagrams illustrate the procedural flows for the proper disposal and spill
management of CP-99994.
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Caption: Workflow for routine disposal of CP-99994 waste.
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Caption: Step-by-step procedure for managing a CP-99994 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136986#cp-99994-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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